Cas no 2138560-68-4 (1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138560-68-4
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 5908280
• PubChem ID: 165952941
• Update Time: 2025-05-26

1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopentylethyl)-4-methylcyclohex-2-en-1-ol
• EN300-1155774
• 2138560-68-4
• 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C14H24O/c1-12-6-9-14(15,10-7-12)11-8-13-4-2-3-5-13/h6,9,12-13,15H,2-5,7-8,10-11H2,1H3
• InChI Key： IOMOUWVZOUZXMW-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)CCC1CCCC1

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol

Introduction to 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol (CAS No. 2138560-68-4)

1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol (CAS No. 2138560-68-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic and industrial uses.

The molecular formula of 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol is C₁₅H₂₆O, and its molecular weight is approximately 226.37 g/mol. The compound features a cyclohexene ring with a methyl group and a cyclopentylethyl substituent, which contributes to its distinct chemical properties and biological activities.

Recent studies have focused on the synthesis and characterization of 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol. One notable method involves the use of transition-metal-catalyzed reactions, which have proven to be highly efficient in producing this compound with high purity and yield. These synthetic routes not only enhance the availability of the compound for research but also provide insights into its potential for large-scale production.

In the realm of pharmaceutical research, 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol has shown promising activity as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in various models, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. The mechanism of action is believed to involve the modulation of key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and enzymes.

Beyond its anti-inflammatory properties, 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol has also been investigated for its potential neuroprotective effects. Research suggests that this compound may have the ability to protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for the development of neuroprotective therapies using this compound.

In addition to its biological activities, 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol has also been explored for its industrial applications. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of other valuable compounds, including fragrances and flavorings. The compound's stability and reactivity under various conditions make it a versatile building block in organic synthesis.

The safety profile of 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol is another important aspect that has been studied extensively. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in pharmaceutical formulations. However, further research is needed to fully understand its long-term effects and any potential side effects.

In conclusion, 1-(2-Cyclopentylethyl)-4-methylcyclohex-2-en-1-ol (CAS No. 2138560-68-4) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its unique molecular structure, combined with its diverse biological activities, makes it an exciting area of ongoing research and development. As more studies are conducted, it is likely that new applications and uses for this compound will continue to emerge, further solidifying its importance in the scientific community.